3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde
Overview
Description
The compound “3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde” is a complex organic molecule. It likely contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound . The “3,4-dimethoxyphenyl” part suggests the presence of a phenyl group (a ring of 6 carbon atoms, i.e., a benzene ring) with two methoxy groups (–O–CH3) attached at the 3rd and 4th positions .
Molecular Structure Analysis
While specific structural data for “this compound” is not available, related compounds have been studied using techniques like vibrational spectra analysis, HOMO–LUMO analysis, and hyperpolarizability analysis .Chemical Reactions Analysis
The chemical reactions of similar compounds involve several steps including radical species formation, bond transformation, water and oxygen addition, atom reordering, and deacetylation .Scientific Research Applications
Synthesis and Biological Evaluation
- A study by Bandgar et al. (2009) involved the synthesis of a series of compounds including 1-(2,4-dimethoxy-phenyl)-3-(1,3-diphenyl-1H-pyrazol-4-yl)-propenone. These compounds were evaluated for anti-inflammatory, antioxidant, and antimicrobial activities, showing promising results in various assays (Bandgar, 2009).
Anticonvulsant and Analgesic Studies
- Research by Viveka et al. (2015) focused on the synthesis of new compounds starting from 3-(3,4-dihalophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. These compounds were tested for their anticonvulsant and analgesic activities, showing significant results in in vivo tests (Viveka, 2015).
Antioxidant and Anti-Inflammatory Activity
- A study by Sudha et al. (2021) synthesized 1-Benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde derivatives, which were then evaluated for antioxidant and anti-inflammatory activities. Some compounds showed significant activity compared to standard drugs (Sudha, 2021).
Synthesis and Crystal Structures
- Research by Loh et al. (2013) involved the synthesis of four pyrazole compounds, including 3-(4-fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde, characterized by X-ray single crystal structure determination (Loh, 2013).
Novel Synthesis Approaches
- Hote and Lokhande (2014) reported the synthesis of 1-(4,5-dihydro-3,6-dimethyl-4-(1,3-diphenyl-1H-pyrazol-4-yl)-3aH-indazol-5-yl)methanone derivatives, indicating a novel approach to synthesizing such compounds (Hote & Lokhande, 2014).
Antimicrobial Activity of Chitosan Derivatives
- A 2020 study by Hamed et al. synthesized Schiff bases of chitosan integrated with heteroaryl pyrazole derivatives, including 1-phenyl-3-(pyridine-3-yl)-1H-pyrazole-4-carbaldehyde, showing promising antimicrobial activities (Hamed, 2020).
Solid State Emissive NLOphores
- Lanke and Sekar (2016) synthesized pyrazole-based D-π-A derivatives with large stokes shifts, showing potential as solid-state emissive materials with notable hyperpolarizability (Lanke & Sekar, 2016).
Microwave-Assisted Synthesis
- Research by Kapase (2021) focused on microwave-assisted synthesis of 1-substituted-3-aryl-1H-pyrazole-4-carbaldehyde derivatives, highlighting a more efficient synthesis approach (Kapase, 2021).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde are currently unknown. Similar compounds such as 3-(3,4-dimethoxyphenyl)propanoic acid have been found to interact with aromatic-amino-acid aminotransferase . Another compound, 1-cyclobutyl-3-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, has been shown to target Proto-oncogene tyrosine-protein kinase Src .
Mode of Action
For instance, the compound may bind to its target protein and modulate its activity, leading to changes in cellular processes .
Biochemical Pathways
For example, 3-(3,4-dimethoxyphenyl)propanoic acid is involved in the metabolism of aromatic amino acids .
Pharmacokinetics
Similar compounds such as 3-(3,4-dimethoxyphenyl)propanoic acid have been found to have certain pharmacokinetic properties .
Result of Action
Based on the targets of similar compounds, it may influence cellular processes such as protein synthesis, signal transduction, and metabolic pathways .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include temperature, pH, and the presence of other molecules in the environment. For instance, the compound’s stability and solubility may be affected by temperature and pH .
properties
IUPAC Name |
5-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-16-10-4-3-8(5-11(10)17-2)12-9(7-15)6-13-14-12/h3-7H,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVOHBLRFSWSWBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=C(C=NN2)C=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70354562 | |
Record name | 3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70354562 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
350997-69-2 | |
Record name | 3-(3,4-Dimethoxyphenyl)-1H-pyrazole-4-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=350997-69-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70354562 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 350997-69-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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